
Drofenine Hydrochloride: Key Data for Cell
Culture

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Drofenine hydrochloride

CAS No.: 3146-19-8

Cat. No.: S11145784

Get Quote

The following table consolidates essential quantitative information for using drofenine hydrochloride in

cell-based assays.

Parameter Details & Value Context / Cell Type
Source /
Reference

Molecular Weight 353.93 g/mol Chemical property [1] [2] [3]

Solubility (DMSO) 71-75 mg/mL (approx. 200-

212 mM)

Stock solution

preparation

[4] [2]

Solubility (Water) ≥ 33.3 mg/mL (94.09 mM) Stock solution

preparation

[2]

Recommended
Storage

-20°C, sealed, away from

moisture

Long-term stability

(powder)

[4] [2] [3]

Primary Molecular
Targets

TRPV3 agonist, BChE

inhibitor, Kv2.1 inhibitor

Varies by experimental

system

[5] [4] [6]

Reported Potency
(BChE)

Ki = 3 μM Defined cell-free

enzymatic assay

[2] [3]
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Experimental Protocols from Literature

Here are detailed methodologies for key experiments involving drofenine hydrochloride in cell culture,

which you can adapt for your research.

Calcium Imaging for TRPV3 Activation

This protocol is used to identify drofenine as a TRPV3 agonist in engineered cell lines [5].

Cell Lines: Human Embryonic Kidney-293 (HEK-293) cells stably overexpressing human TRPV3;
Human immortalized keratinocytes (HaCaT cells) [5].

Cell Culture: HEK-293 cells are grown in DMEM:F12 medium with 5% Fetal Bovine Serum (FBS)
and 1x penicillin/streptomycin. Selection antibiotic (Geneticin, 350 μg/mL) is added for cells

overexpressing TRP channels [5].
Key Reagents:

Fluo-4 AM: A fluorescent calcium indicator.
Calcium Assay Buffer: 1x Hank's Balanced Salt Solution (HBSS), 20 mmol/L HEPES, pH 7.3.

Icilin: A TRPM8 agonist and TRPV3 antagonist, used for validation [5].
Experimental Workflow:
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Plate TRPV3-expressing
HEK-293 or HaCaT cells

Load cells with Fluo-4 AM dye
(60 min, 37°C)

Wash cells to remove
excess dye

Apply Drofenine Hydrochloride
(Measure calcium influx)

Optional: Validate with
antagonist (e.g., Icilin)

For validation

Measure fluorescence changes
using a plate reader or imager

Click to download full resolution via product page

General Guidance for In Vitro Assays

For other cell-based studies (e.g., cytotoxicity, ion channel modulation), you can follow this general

preparation method.

Stock Solution Preparation:
Prepare a high-concentration stock solution in DMSO (e.g., 50-100 mM). The solution should

be clear.
Critical Note: DMSO is hygroscopic. Use fresh, dry DMSO to ensure solubility and solution

stability. Aliquot the stock solution to avoid repeated freeze-thaw cycles [4] [2].
Working Solution Preparation:

Dilute the stock solution directly into your cell culture medium immediately before use. The final
DMSO concentration should be kept low (typically below 0.1-1.0%) to avoid solvent toxicity.
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Vortex or sonicate the solution briefly to ensure it is mixed thoroughly and clear before adding

to cells [2] [3].

Mechanisms of Action in Cell Systems

Drofenine hydrochloride interacts with several cellular targets, and the observed effect depends on the

biological context. The diagram below illustrates its primary mechanisms.

Mechanism 1: Ion Channel Modulation

Mechanism 2: Enzyme Inhibition

Drofenine TRPV3 Channel
(Agonist)

Kv2.1 Channel
(Inhibitor)

BChE Enzyme
(Competitive Inhibitor)

Calcium Influx

Alters Membrane
Potential

Observed Phenotypes:
- Analgesia

- Reduced Spasms
- Cytotoxicity

Accumulation of
Acetylcholine (ACh)

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: What is the maximum recommended concentration of DMSO when using drofenine hydrochloride

in cell culture? While the maximum safe concentration depends on your specific cell type, it is a standard

practice in cell culture to keep the final DMSO concentration below 0.1% to 1.0%. Always include a

vehicle control (DMSO-only) group at the same concentration as your treatment groups to rule out solvent

effects [2] [3].

Q2: How should I store drofenine hydrochloride stock solutions, and what is their shelf life?
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Powder: Store at -20°C, sealed, and in a dry environment to protect it from moisture [4] [2].

Stock Solution (in DMSO): Aliquot and store at -20°C or -80°C. When stored at -20°C, it is generally
stable for about one month. For longer storage (up to 6 months), -80°C is recommended. Avoid

repeated freeze-thaw cycles [2].

Q3: The solution turned cloudy when I diluted drofenine hydrochloride into my aqueous buffer. What

should I do? Cloudiness indicates the compound may be precipitating out of solution. To resolve this:

Ensure your stock solution in DMSO is clear and at the correct, high concentration.
When diluting, add the compound to the medium vigorously vortexing to facilitate mixing.

If cloudiness persists, you can briefly sonicate the working solution. If precipitation continues, the
final concentration may be too high, and you may need to use a lower concentration or a different

solvent system [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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